Cas no 627890-47-5 ((2E)-2-cyano-3-[5-(4-methyl-2-nitrophenyl)furan-2-yl]prop-2-enethioamide)

• Product Name: (2E)-2-cyano-3-[5-(4-methyl-2-nitrophenyl)furan-2-yl]prop-2-enethioamide
• CAS No: 627890-47-5
• MF: C₁₅H₁₁N₃O₃S
• MW: 313.331141710281
• CID: 5778613
• PubChem ID: 1583581
• Update Time: 2025-08-05

(2E)-2-cyano-3-[5-(4-methyl-2-nitrophenyl)furan-2-yl]prop-2-enethioamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-3-[5-(4-methyl-2-nitrophenyl)furan-2-yl]prop-2-enethioamide
• F1711-0112
• AKOS002219504
• CHEMBL1505538
• 627890-47-5
• (E)-2-cyano-3-[5-(4-methyl-2-nitrophenyl)-2-furanyl]-2-propenethioamide
• MFCD04066508
• STK950045
• HMS2650H13
• (E)-2-cyano-3-[5-(4-methyl-2-nitrophenyl)furan-2-yl]prop-2-enethioamide
• BDBM43147
• 2-cyano-3-[5-(4-methyl-2-nitrophenyl)-2-furyl]-2-propenethioamide
• cid_1583581
• SMR000293733
• (E)-2-cyano-3-[5-(4-methyl-2-nitro-phenyl)-2-furyl]thioacrylamide
• (E)-2-cyano-3-(5-(4-methyl-2-nitrophenyl)furan-2-yl)prop-2-enethioamide
• (E)-2-cyano-3-[5-(4-methyl-2-nitro-phenyl)furan-2-yl]prop-2-enethioamide
• MLS000624976
• 2-Cyano-3-[5-(4-methyl-2-nitro-phenyl)-furan-2-yl]-thioacrylamide
• 2-Propenethioamide, 2-cyano-3-[5-(4-methyl-2-nitrophenyl)-2-furanyl]-

• Inchi： 1S/C15H11N3O3S/c1-9-2-4-12(13(6-9)18(19)20)14-5-3-11(21-14)7-10(8-16)15(17)22/h2-7H,1H3,(H2,17,22)/b10-7+
• InChI Key： WNFFLNGHQAIDAE-JXMROGBWSA-N
• SMILES： S=C(/C(/C#N)=C/C1=CC=C(C2C=CC(C)=CC=2[N+](=O)[O-])O1)N

Computed Properties

• Exact Mass: 313.05211239g/mol
• Monoisotopic Mass: 313.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2E)-2-cyano-3-[5-(4-methyl-2-nitrophenyl)furan-2-yl]prop-2-enethioamide

Comprehensive Analysis of (2E)-2-cyano-3-[5-(4-methyl-2-nitrophenyl)furan-2-yl]prop-2-enethioamide (CAS No. 627890-47-5)

The compound (2E)-2-cyano-3-[5-(4-methyl-2-nitrophenyl)furan-2-yl]prop-2-enethioamide (CAS No. 627890-47-5) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This thioamide derivative, characterized by its cyano and nitrophenyl functional groups, exhibits intriguing chemical properties that make it a subject of interest for researchers and industry professionals alike.

One of the most notable aspects of this compound is its conjugated system, which includes a furan ring linked to a methyl-substituted nitrophenyl group. This structural arrangement contributes to its potential photophysical properties, a topic that has become increasingly relevant in the context of organic electronics and sensor development. Recent studies in materials science have highlighted the importance of such conjugated systems in the development of advanced functional materials.

The presence of both electron-withdrawing (cyano and nitro groups) and electron-donating (methyl group) substituents in this molecule creates an interesting push-pull system. This feature is particularly valuable in the design of nonlinear optical materials, which are currently in high demand for applications in telecommunications and data storage technologies. Researchers investigating molecular electronics often search for compounds with such balanced electronic properties.

From a synthetic chemistry perspective, the thioamide functionality in 627890-47-5 offers multiple possibilities for further derivatization. This characteristic aligns well with current trends in medicinal chemistry, where structure-activity relationship studies are crucial for drug discovery. While this specific compound is not pharmaceutically active, its structural motifs are frequently explored in the development of bioactive molecules targeting various diseases.

The furan-nitrophenyl core of this molecule has shown potential in agrochemical research, particularly in the development of novel crop protection agents. With growing concerns about sustainable agriculture and environmental impact of traditional pesticides, researchers are actively investigating compounds with improved biodegradability profiles and target specificity.

In the field of analytical chemistry, derivatives of (2E)-2-cyano-3-[5-(4-methyl-2-nitrophenyl)furan-2-yl]prop-2-enethioamide have been explored as potential chromogenic reagents for metal ion detection. This application taps into the current demand for rapid detection methods in environmental monitoring and industrial quality control processes.

The compound's stability under various conditions makes it suitable for material compatibility studies, particularly in the polymer industry. With increasing focus on high-performance materials, understanding how such specialized molecules interact with different matrices is crucial for developing advanced composites with tailored properties.

From a computational chemistry perspective, this molecule serves as an interesting case study for molecular modeling and quantum chemical calculations. The presence of multiple functional groups allows researchers to investigate complex electronic transitions and molecular interactions, topics that are frequently searched in academic databases.

The synthesis of CAS 627890-47-5 typically involves multi-step organic reactions, including condensation and cyclization processes. These methodologies are of particular interest to researchers working on green chemistry approaches, as they seek to optimize synthetic routes for better atom economy and reduced environmental footprint.

In conclusion, (2E)-2-cyano-3-[5-(4-methyl-2-nitrophenyl)furan-2-yl]prop-2-enethioamide represents a fascinating example of modern specialty chemicals with diverse potential applications. Its unique combination of structural features makes it valuable for research in multiple disciplines, from materials science to analytical chemistry. As scientific inquiry continues to explore the boundaries of functional molecules, compounds like this will undoubtedly play important roles in technological advancements.